N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2-chlorobenzoyl)-N-(4-phenylmethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H25ClN2O3/c27-24-9-5-4-8-23(24)26(31)29-16-14-20(15-17-29)25(30)28-21-10-12-22(13-11-21)32-18-19-6-2-1-3-7-19/h1-13,20H,14-18H2,(H,28,30)
• InChI Key: NFGCHDIZVLBEGU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C26H25ClN2O3
• Molecular Weight: 448.9 g/mol

Description

N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide, also known as BPPC, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. BPPC is a piperidinecarboxamide derivative that has shown promising results in scientific research studies.

Mechanism of Action

The exact mechanism of action of N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to work through the inhibition of certain enzymes and receptors in the body. N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. In addition, N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to bind to and modulate the activity of certain receptors in the body, including the sigma-1 receptor and the transient receptor potential vanilloid 1 (TRPV1) receptor.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide in lab experiments is that it has been shown to have a relatively low toxicity profile, making it a potentially safe compound to use in research studies. However, one limitation of using N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide in lab experiments is that it is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide. One potential direction is to further explore its potential as an anti-inflammatory and analgesic agent, and to investigate its potential use in the treatment of pain and inflammation-related disorders. Another potential direction is to investigate its potential as an anti-cancer agent, and to explore its mechanisms of action in cancer cells. In addition, further research is needed to fully understand its potential use in the treatment of neurodegenerative disorders, and to investigate its potential as a neuroprotective agent.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has also been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In addition, N-[4-(benzyloxy)phenyl]-1-(2-chlorobenzoyl)-4-piperidinecarboxamide has been studied for its potential use in the treatment of neurodegenerative disorders, as it has been shown to have neuroprotective properties.